Cas no 1781190-36-0 (5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1781190-36-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD34185766
• CID: 5405028
• PubChem ID: 105438703
• Update Time: 2026-03-10

5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-1,4-dimethyl-
• 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxy lic acid
• 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD34185766
• Inchi： 1S/C9H12N2O2/c1-5-7(9(12)13)10-11(2)8(5)6-3-4-6/h6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： USKBEJXRNQVMHT-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CC2)=C(C)C(C(O)=O)=N1

Additional information on 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid

5-Cyclopropyl-1,4-Dimethyl-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1781190-36-0): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

5-Cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid (CAS No. 1781190-36-0) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrazole derivatives, a family of heterocyclic compounds known for their diverse biological activities. The core structure of 5-cyclopropyl-substituted pyrazoles has been extensively studied for its potential in modulating various biochemical pathways. Recent advancements in synthetic methodologies have enabled the efficient preparation of such compounds with high regioselectivity and stereospecificity.

The molecular framework of 5-cyclopropyl-pyrazole-carboxylic acid features a five-membered ring system with two nitrogen atoms at positions 1 and 2. The presence of the cyclopropyl group at position 5 introduces a rigid three-membered ring system that can influence the compound's conformational flexibility and binding affinity to target proteins. The dimethyl substitution at positions 1 and 4 further enhances the lipophilicity and metabolic stability of the molecule. These structural characteristics make it an attractive scaffold for drug design targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways.

Synthetic routes to CAS No. 1781190-36-0 typically involve multistep organic reactions starting from readily available precursors such as hydrazides or diazirines. A notable approach published in recent studies employs a copper-catalyzed [2+2+2] cycloaddition strategy to construct the pyrazole core while maintaining control over regiochemistry. This method demonstrates improved yields compared to traditional condensation reactions between hydrazines and α-dicarbonyl compounds. The integration of modern catalytic systems has also enabled the selective introduction of the cyclopropyl moiety, which is critical for optimizing pharmacokinetic profiles.

Biological evaluation studies have revealed that compounds bearing the CAS No. 1781190-36-0 scaffold exhibit promising activity against multiple disease targets. In particular, its carboxylic acid functionality has been shown to enhance solubility while maintaining interactions with polar binding sites in proteins such as kinases or proteases. Recent research from academic institutions has demonstrated that derivatives containing this core structure display submicromolar inhibition against specific isoforms of phosphodiesterase enzymes involved in inflammatory responses. These findings suggest potential applications in developing anti-inflammatory agents with improved selectivity profiles.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes efficiently due to its optimal balance between hydrophilicity and lipophilicity. Computational modeling studies using molecular dynamics simulations have provided insights into how the rigid cyclopropyl ring system contributes to favorable binding interactions with target proteins compared to more flexible analogs. These studies highlight how subtle structural modifications can significantly impact bioavailability metrics such as Caco-2 permeability and P-glycoprotein efflux ratios.

In the context of drug discovery programs targeting neurodegenerative diseases, compounds based on this scaffold have shown neuroprotective effects in preclinical models through modulation of oxidative stress pathways. The dimethyl substitution pattern appears to play a crucial role in stabilizing interactions with antioxidant enzymes while avoiding off-target effects observed with earlier generations of pyrazole-based drugs. Ongoing clinical trials are investigating these derivatives for their potential in treating conditions associated with mitochondrial dysfunction.

The development pipeline for this class of compounds continues to expand through collaborative efforts between academic researchers and pharmaceutical companies focused on precision medicine approaches. Advanced analytical techniques such as X-ray crystallography combined with high-throughput screening platforms have accelerated lead optimization processes by enabling detailed structure/activity relationship (SAR) analyses at both molecular and cellular levels.

In summary, the chemical entity represented by CAS No. 1781190-36-0 exemplifies how strategic incorporation of heterocyclic frameworks can lead to novel therapeutic agents addressing unmet medical needs across multiple therapeutic areas including oncology, immunology, and metabolic disorders.